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Cat. No.: B15562333 Get Quote
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b15562333?utm_src=pdf-interest
https://www.biorxiv.org/content/10.1101/2025.04.11.648351.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4195770/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4195770/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4705977/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4705977/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8001983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8001983/
https://www.mdpi.com/1422-0067/22/6/2941
https://www.benchchem.com/product/b15562333#validating-the-function-of-m5u-using-knockout-cell-lines
https://www.benchchem.com/product/b15562333#validating-the-function-of-m5u-using-knockout-cell-lines
https://www.benchchem.com/product/b15562333#validating-the-function-of-m5u-using-knockout-cell-lines
https://www.benchchem.com/product/b15562333#validating-the-function-of-m5u-using-knockout-cell-lines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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